2-Methoxy estrone
2-Methoxy estrone
2-Methoxyestrone belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 2-methoxyestrone is considered to be a steroid lipid molecule. 2-Methoxyestrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Methoxyestrone has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2-methoxyestrone is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methoxyestrone participates in a number of enzymatic reactions. In particular, 2-Methoxyestrone and S-adenosylhomocysteine can be biosynthesized from S-adenosylmethionine and 2-hydroxyestrone through the action of the enzyme catechol O-methyltransferase. In addition, 2-Methoxyestrone and uridine diphosphate glucuronic acid can be converted into 2-methoxyestrone 3-glucuronide and uridine 5'-diphosphate; which is mediated by the enzyme UDP-glucuronosyltransferase 1-1. In humans, 2-methoxyestrone is involved in the estrone metabolism pathway.
2-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 2 has been replaced by a methoxy group. It has a role as a human metabolite and a mouse metabolite. It is a 3-hydroxy steroid, a 17-oxo steroid, an alicyclic ketone, a member of phenols and an aromatic ether. It derives from an estrone.
2-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 2 has been replaced by a methoxy group. It has a role as a human metabolite and a mouse metabolite. It is a 3-hydroxy steroid, a 17-oxo steroid, an alicyclic ketone, a member of phenols and an aromatic ether. It derives from an estrone.
Brand Name:
Vulcanchem
CAS No.:
362-08-3
VCID:
VC0195170
InChI:
InChI=1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
2-Methoxy estrone
CAS No.: 362-08-3
Impurities
VCID: VC0195170
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
Purity: > 95%
| CAS No. | 362-08-3 |
|---|---|
| Product Name | 2-Methoxy estrone |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1 |
| Standard InChIKey | WHEUWNKSCXYKBU-QPWUGHHJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=C(C=C34)OC)O |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)OC)O |
| Appearance | White to pale yellow solid |
| Melting Point | 187.0-189.5°C |
| Physical Description | Solid |
| Description | 2-Methoxyestrone belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, 2-methoxyestrone is considered to be a steroid lipid molecule. 2-Methoxyestrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Methoxyestrone has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2-methoxyestrone is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Methoxyestrone participates in a number of enzymatic reactions. In particular, 2-Methoxyestrone and S-adenosylhomocysteine can be biosynthesized from S-adenosylmethionine and 2-hydroxyestrone through the action of the enzyme catechol O-methyltransferase. In addition, 2-Methoxyestrone and uridine diphosphate glucuronic acid can be converted into 2-methoxyestrone 3-glucuronide and uridine 5'-diphosphate; which is mediated by the enzyme UDP-glucuronosyltransferase 1-1. In humans, 2-methoxyestrone is involved in the estrone metabolism pathway. 2-methoxyestrone is a 17-oxo steroid that is estrone in which the hydrogen at position 2 has been replaced by a methoxy group. It has a role as a human metabolite and a mouse metabolite. It is a 3-hydroxy steroid, a 17-oxo steroid, an alicyclic ketone, a member of phenols and an aromatic ether. It derives from an estrone. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-Hydroxy-2-methoxyestra-1,3,5(10)-trien-17-one; 2-Hydroxyestrone 2-Methyl Ether; 2-Methoxy-3-hydroxyestra-1,3,5(10)-trien-17-one; |
| PubChem Compound | 440624 |
| Last Modified | Nov 11 2021 |
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